Cas no 2034600-22-9 (N,N-dimethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}benzene-1-sulfonamide)

• Product Name: N,N-dimethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}benzene-1-sulfonamide
• CAS No: 2034600-22-9
• MF: C₁₈H₂₀F₃N₅O₃S
• MW: 443.443312644959
• CID: 5554075
• PubChem ID: 91817817
• Update Time: 2025-06-07

N,N-dimethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2034600-22-9
• N,N-dimethyl-4-[4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl]benzenesulfonamide
• F6523-0314
• AKOS025325897
• N,N-dimethyl-4-(4-(6-(trifluoromethyl)pyrimidin-4-yl)piperazine-1-carbonyl)benzenesulfonamide
• N,N-dimethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}benzene-1-sulfonamide

• Inchi： 1S/C18H20F3N5O3S/c1-24(2)30(28,29)14-5-3-13(4-6-14)17(27)26-9-7-25(8-10-26)16-11-15(18(19,20)21)22-12-23-16/h3-6,11-12H,7-10H2,1-2H3
• InChI Key： FTOKNOCXNUEITM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C(N1CCN(C2C=C(C(F)(F)F)N=CN=2)CC1)=O)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 443.12389518g/mol
• Monoisotopic Mass: 443.12389518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 95.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N,N-dimethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}benzene-1-sulfonamide

Introduction to N,N-dimethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}benzene-1-sulfonamide (CAS No. 2034600-22-9)

N,N-dimethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}benzene-1-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2034600-22-9, represents a pinnacle of molecular design, integrating multiple pharmacophoric elements to potentially modulate complex biological pathways. Its structure, characterized by a benzene ring sulfonamide moiety linked to a piperazine derivative, further embellished with a trifluoromethyl-substituted pyrimidine group, positions it as a promising candidate for further exploration in drug discovery.

The molecular architecture of N,N-dimethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}benzene-1-sulfonamide is meticulously crafted to interact with biological targets in a highly specific manner. The presence of the trifluoromethyl group is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity in many pharmacological entities. This feature, combined with the electron-withdrawing nature of the pyrimidine ring, contributes to the compound's overall pharmacodynamic profile, making it an attractive scaffold for medicinal chemists.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents that can effectively target neurological and cardiovascular disorders. N,N-dimethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}benzene-1-sulfonamide has emerged as a compound of interest in this context due to its potential ability to modulate neurotransmitter systems and inhibit key enzymes involved in pathophysiological processes. Preliminary studies have suggested that this molecule may exhibit properties relevant to the treatment of conditions such as depression, anxiety, and cognitive dysfunction.

The sulfonamide functional group in N,N-dimethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}benzene-1-sulfonamide plays a crucial role in its interaction with biological targets. Sulfonamides are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticonvulsant properties. The incorporation of this moiety into the molecular framework of the compound not only enhances its binding affinity but also opens up possibilities for further derivatization to optimize its pharmacological efficacy.

Advances in computational chemistry and molecular modeling have significantly accelerated the process of drug discovery by enabling researchers to predict the binding modes and interactions of novel compounds with biological targets. N,N-dimethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}benzene-1-sulfonamide has been subjected to rigorous computational studies to elucidate its potential mechanisms of action. These studies have provided valuable insights into how the compound interacts with enzymes and receptors at the molecular level, guiding the design of more effective derivatives.

The synthesis of N,N-dimethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}benzene-1-sulfonamide represents a testament to the ingenuity and precision of modern synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and cross-coupling reactions that showcase the expertise of chemists in manipulating complex molecular structures. Each step is carefully optimized to ensure high yield and purity, underscoring the importance of robust synthetic methodologies in drug development.

Ongoing research into N,N-dimethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-yl]piperazine-1-carbonyl}benzene-1-sulfonamide is exploring its potential applications beyond traditional therapeutic areas. For instance, there is growing interest in using such compounds as tools for studying disease mechanisms and developing diagnostic probes. The unique structural features of this molecule make it an excellent candidate for designing probes that can interact specifically with pathological markers associated with various diseases.

The future prospects for N,N-dimethyl-4-{4-[6-(trifluoromethyl)pyrimidin-4-y]}l-piperazine carbonyl benzene - 1 sulfonamide are bright, with numerous avenues for further exploration remaining open. Continued investigation into its pharmacological properties, synthesis optimization, and potential applications will undoubtedly yield new insights and advancements in the field of medicinal chemistry. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in addressing complex health challenges.